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Compound of Interest

Compound Name: Lu AA47070

Cat. No.: B608669 Get Quote

For researchers, scientists, and drug development professionals, this document provides

comprehensive application notes and protocols for the use of Lu AA47070, a selective

adenosine A₂A receptor antagonist prodrug.

Lu AA47070 is the phosphonooxymethylene prodrug of Lu AA41063, a potent and selective

antagonist of the adenosine A₂A receptor. While it was initially investigated for the treatment of

Parkinson's disease, it has become a valuable tool for in vitro and in vivo research into the

roles of the adenosine A₂A receptor in various physiological and pathological processes.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₇H₂₀F₂N₃O₆PS [1]

Molecular Weight 463.39 g/mol [1]

CAS Number 913842-25-8 [1]

Appearance Solid powder

Purity ≥98%

Solubility Data
The solubility of Lu AA47070 is a critical factor for the design of in vitro and in vivo

experiments. As a phosphonooxymethylene prodrug, Lu AA47070 was designed to exhibit
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increased aqueous solubility compared to its active metabolite, Lu AA41063.

Solvent Solubility
Concentration (at MW
463.39)

DMSO (Dimethyl Sulfoxide) Soluble to 100 mM ~46.34 mg/mL

Water Data not available Data not available

Ethanol Data not available Data not available

Methanol Data not available Data not available

PBS (Phosphate-Buffered

Saline)
Data not available Data not available

Note: While specific quantitative solubility data in aqueous buffers and common organic

solvents other than DMSO are not readily available in the literature, its nature as a phosphate

ester prodrug suggests enhanced solubility in aqueous solutions compared to the parent

compound, Lu AA41063, which has very low aqueous solubility (1 µg/mL at pH 7.4).

Researchers are advised to perform small-scale solubility tests in their specific experimental

buffers.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of Lu AA47070
in DMSO, which can be further diluted in aqueous buffers or cell culture media for experimental

use.

Materials:

Lu AA47070 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Procedure:

Weighing the Compound: Carefully weigh out the desired amount of Lu AA47070 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock

solution, weigh out 46.34 mg of Lu AA47070.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

Lu AA47070 powder. For a 100 mM solution, if you weighed 46.34 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in

dissolution, but be cautious of potential degradation with excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C or -80°C for long-term stability.

Note on Final DMSO Concentration: When diluting the DMSO stock solution into aqueous

buffers or cell culture media for your experiments, ensure that the final concentration of DMSO

is not detrimental to your cells or experimental system. It is recommended to keep the final

DMSO concentration below 0.5% (v/v), and ideally below 0.1%. A vehicle control (media or

buffer with the same final concentration of DMSO) should always be included in your

experiments.

Adenosine A₂A Receptor Signaling Pathway
Lu AA47070 acts as an antagonist at the adenosine A₂A receptor, thereby blocking the

downstream signaling cascade initiated by adenosine. The canonical signaling pathway of the

adenosine A₂A receptor is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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